VUF-11222

• CAS No.: 1414376-84-3
• Product Name: VUF-11222
• Molecular Formula: C25H31BrIN
• Molecular Weight: 552.34
• IUPAC Name: [4-(2-bromophenyl)phenyl]methyl-[[(1R,5S)-6,6-dimethyl-2-bicyclo[3.1.1]hept-2-enyl]methyl]-dimethylazanium;iodide
• Standard InChI: InChI=1S/C25H31BrN.HI/c1-25(2)21-14-13-20(23(25)15-21)17-27(3,4)16-18-9-11-19(12-10-18)22-7-5-6-8-24(22)26;/h5-13,21,23H,14-17H2,1-4H3;1H/q+1;/p-1/t21-,23-;/m0./s1
• Standard InChIKey: IXXWHYDKYNWDKJ-IUQUCOCYSA-M
• SMILES: CC1(C2CC=C(C1C2)C[N+](C)(C)CC3=CC=C(C=C3)C4=CC=CC=C4Br)C.[I-]
• Appearance: Solid powder
• Description: VUF-11222 is a high affinity non-peptide CXCR3 agonist (pKi = 7.2).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: VUF-11222, VUF 11222, VUF11222
• Reference: 1: Wijtmans M, Scholten DJ, Roumen L, Canals M, Custers H, Glas M, Vreeker MC, de Kanter FJ, de Graaf C, Smit MJ, de Esch IJ, Leurs R. Chemical subtleties in small-molecule modulation of peptide receptor function: the case of CXCR3 biaryl-type ligands. J Med Chem. 2012 Dec 13;55(23):10572-83. doi: 10.1021/jm301240t. Epub 2012 Nov 14. PubMed PMID: 23150943.
• PubChem Compound: 71459294
• Last Modified: Nov 11 2021